Lithium;2,6-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: lithium;2,6-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H14N2O2.Li/c1-6-3-4-8-11-7(2)9(10(13)14)12(8)5-6;/h6H,3-5H2,1-2H3,(H,13,14);/q;+1/p-1
• InChI Key: OVZIYVRUOBZGQX-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1CCC2=NC(=C(N2C1)C(=O)[O-])C
• Molecular Formula: C10H13LiN2O2
• Molecular Weight: 200.2 g/mol
• CAS No.: 2418643-76-0

Description

The compound is a derivative of the 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine family. Compounds in this family are known to exhibit a wide variety of biological activities including anti-microbial, analgesic, antipyretic, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of similar compounds, such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide, involves condensation with aromatic aldehydes in ethanol at reflux. The synthesis was accomplished in six steps from commercially available 2-amino pyrimidine.

Molecular Structure Analysis

The structures of the synthesized compounds were confirmed by 1H, 13C NMR, Mass, and IR spectral data.

Chemical Reactions Analysis

Hydrazones, which are formed by the replacement of the oxygen of carbonyl compounds with the –NNH2 functional group, are known to exhibit a wide variety of biological activities. They are mainly synthesized by refluxing the appropriate quantity of substituted hydrazines/hydrazides with ketones and aldehydes in suitable solvents.

Scientific Research Applications

Synthesis and Chemical Transformations

• Aromatization and Dehydrogenation : The compound is involved in aromatization processes, particularly in the dehydrogenation of related tetrahydroimidazo[4,5-c]pyridine derivatives when heated in dimethyl sulfoxide (DMSO), leading to the formation of 4-aryl(hetaryl)imidazo[4,5-c]pyridine derivatives through dehydrogenation and decarboxylation (D. Lomov et al., 2014).
• Synthesis of Antituberculosis Agents : It is used in synthesizing substituted imidazo[1,2-a]pyridine-3-carboxamide derivatives, showing potential for antituberculosis activity (Bhagwat Jadhav et al., 2016).

Structural and Coordination Chemistry

• Aggregation of Lithium Phenolates : The compound contributes to understanding the aggregation behavior of lithium phenolates in weakly polar aprotic solvents, which is crucial for reactions involving organic lithium salts in synthetic methodologies (L. M. Jackman & Bradley D. Smith, 1988).
• H+/K+-ATPase Inhibiting Drug Precursors : It is used in the synthesis of substituted imidazo[1,2-h][1,7]naphthyridines, serving as precursors in the synthesis of gastric H+/K+-ATPase inhibiting drugs (J. Senn-Bilfinger et al., 2008).

Lithium Coordination and Reactivity Studies

• Study of Lithium Coordination : Research on lithium coordination in various complexes, such as lithium oligo-α-pyridylamides, enhances understanding of their role in coordination chemistry and potential applications as molecular wires and magnets (Arsen Raza et al., 2022).
• Lithium Diisopropylamide Solvation Studies : Investigations into the solvation structures of lithium diisopropylamide in various solvents contribute to the broader understanding of lithium reactivity and coordination in organic synthesis (J. Remenar et al., 1997).

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s worth noting that many hydrazone derivatives are known to exhibit a wide variety of biological activities.